Cas no 19786-48-2 (Methyl 4-Nitrophenoxyacetate)

• Product Name: Methyl 4-Nitrophenoxyacetate
• CAS No: 19786-48-2
• MF: C₉H₉NO₅
• MW: 211.171462774277
• MDL: MFCD01035955
• CID: 1389387
• PubChem ID: 700522
• Update Time: 2025-06-07

Methyl 4-Nitrophenoxyacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(4-nitrophenoxy)acetate
• SureCN839776
• (4-Nitro-phenoxy)-essigsaeure-methylester
• methyl p-nitrophenoxyacetate
• ARONIS022808
• CTK0E0678
• AC1LDSZ1
• methyl 4-nitrophenoxyacetate
• (4-nitro-phenoxy)-acetic acid methyl ester
• 4-methoxycarbonylmethyloxy-nitrobenzene
• Oprea1_145451
• methyl (4-nitrophenoxy)acetate
• 4-Nitrophenoxyacetic acid methyl ester
• (4-Nitrophenoxy)acetic acid methyl ester
• DTXSID00351448
• Acetic acid, 2-(4-nitrophenoxy)-, methyl ester
• methyl2-(4-nitrophenoxy)acetate
• DB-370704
• Methyl (4-Nitro phenoxy)acetate
• LS-07581
• Methyl 2-(4-Nitrophenoxy)acetate; Methyl p-Nitrophenoxyacetate; (4-Nitrophenoxy)acetic Acid Methyl Ester; (p-Nitrophenoxy)-acetic Acid Methyl Ester; (4-Nitrophenoxy)-acetic Acid Methyl Ester
• STK047130
• ALBB-023839
• MFCD01035955
• Q63396644
• SR-01000405611-1
• AKOS000489145
• G68550
• SCHEMBL839776
• SR-01000405611
• methyl 4-nitro-phenoxyacetate
• ZZVXTAUUUUCLAG-UHFFFAOYSA-N
• Methyl(4-Nitro phenoxy)acetate
• Acetic acid, (4-nitrophenoxy)-, methyl ester
• 19786-48-2
• Methyl 4-Nitrophenoxyacetate

• MDL： MFCD01035955
• Inchi： 1S/C9H9NO5/c1-14-9(11)6-15-8-4-2-7(3-5-8)10(12)13/h2-5H,6H2,1H3
• InChI Key： ZZVXTAUUUUCLAG-UHFFFAOYSA-N
• SMILES： O(CC(=O)OC)C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 211.04800
• Monoisotopic Mass: 211.04807239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• PSA: 81.35000
• LogP: 1.66980

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on Methyl 4-Nitrophenoxyacetate

Methyl 4-Nitrophenoxyacetate (CAS No. 19786-48-2): A Comprehensive Overview in Modern Chemical Biology

Methyl 4-Nitrophenoxyacetate (CAS No. 19786-48-2) is a significant compound in the realm of chemical biology, exhibiting a unique structure that has garnered considerable attention for its potential applications in pharmaceutical research and industrial chemistry. This compound, characterized by its nitrophenol and acetate functional groups, has been the subject of extensive studies due to its versatile reactivity and biological relevance.

The molecular structure of Methyl 4-Nitrophenoxyacetate consists of a phenolic ring substituted with a nitro group at the para position, linked to an acetate moiety. This configuration imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry. The presence of the nitro group enhances its reactivity, allowing for various transformations such as reduction to an amine or nucleophilic substitution, while the acetate group provides stability and facilitates further derivatization.

In recent years, Methyl 4-Nitrophenoxyacetate has been explored for its role in developing novel bioactive molecules. Researchers have leveraged its structural features to design compounds with potential therapeutic effects. For instance, derivatives of this molecule have been investigated for their antimicrobial and anti-inflammatory properties. The nitrophenol moiety is particularly noteworthy, as it has been shown to interact with biological targets in ways that can modulate cellular processes.

One of the most compelling aspects of Methyl 4-Nitrophenoxyacetate is its utility in drug discovery. The compound serves as a building block for synthesizing more complex molecules that can exhibit improved pharmacological profiles. Its ability to undergo selective functionalization makes it an attractive candidate for generating libraries of compounds for high-throughput screening. This approach has been instrumental in identifying lead structures for further development into drugs targeting various diseases.

The synthesis of Methyl 4-Nitrophenoxyacetate typically involves nitration of phenol followed by esterification. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes. Techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been employed to enhance yield and purity, ensuring that researchers have high-quality starting materials for their investigations.

The biological activity of Methyl 4-Nitrophenoxyacetate has been studied across multiple disciplines. In particular, its derivatives have shown promise in preclinical models as potential treatments for neurological disorders. The nitro group's ability to cross the blood-brain barrier and interact with neurotransmitter systems has sparked interest in its potential as a pharmacophore. Additionally, the compound's role in modulating enzyme activity has been explored, with implications for treating metabolic diseases.

In industrial applications, Methyl 4-Nitrophenoxyacetate finds use as a precursor in the manufacture of specialty chemicals. Its versatility allows it to be incorporated into a wide range of products, from agrochemicals to advanced materials. The compound's stability under various conditions makes it suitable for use in formulations that require prolonged shelf life and consistent performance.

The environmental impact of using Methyl 4-Nitrophenoxyacetate has also been a focus of research. Efforts have been made to develop greener synthetic routes that minimize waste and reduce energy consumption. These initiatives align with broader trends in sustainable chemistry, where the goal is to create processes that are environmentally friendly without compromising efficiency or yield.

Future directions for research on Methyl 4-Nitrophenoxyacetate include exploring its potential in nanotechnology and material science. The compound's unique electronic properties make it a candidate for use in organic electronics and sensors. Additionally, its ability to form coordination complexes with metal ions could lead to new applications in catalysis and drug delivery systems.

In conclusion, Methyl 4-Nitrophenoxyacetate (CAS No. 19786-48-2) is a multifaceted compound with significant implications in chemical biology and industrial chemistry. Its structural features enable diverse applications, from pharmaceutical development to material science. As research continues to uncover new uses for this molecule, its importance is likely to grow, making it an essential component in the ongoing advancement of chemical sciences.